Cas no 6192-62-7 (Tomatidine hydrochloride)

• Product Name: Tomatidine hydrochloride
• CAS No: 6192-62-7
• Molecular Formula: C₂₇H₄₆ClNO₂
• Molecular Weight: 452.1126
• MDL: MFCD11521518
• CID: 826363
• PubChem ID: 60196284

Tomatidine hydrochloride Properties

Names and Identifiers

• Tomatidine hydrochloride
• Tomatidin Hydrochloride
• Tomatidine (hydrochloride​)
• TOMATIDINE HCL(AS)
• Tomatidine Hydrochlo
• TOMATIDINE HYDROCHLORIDE CRYSTALLINE
• 3β-Hydroxy-5α-tomatidane hydrochloride
• 5α-Tomatidan-3β-ol hydrochloride
• (3beta,5alpha,22beta,25S)-Spirosolan-3-ol hydrochloride (1:1)
• ENY5VJU5UB
• Tomatidine HCl
• Tomatidine hydrochloride [MI]
• DSSTox_RID_81268
• DSSTox_CID_25978
• DSSTox_GSID_45978
• Tomatidin Hydrochloride, >85%
• Tox21_111506
• (3
• A,5
• A,22
• A,25S)-Spirosolan-3-ol Hydrochloride
• NSC-735985
• NSC 735985
• CS-0019542
• CCG-269252
• A868597
• Tomatidine hydrochloride?
• DTXSID9045978
• 6192-62-7
• CHEMBL2357454
• SR-05000002324-2
• Tomatidine (hydrochloride)
• Q27277266
• DTXCID7025978
• Spirosolan-3-ol, hydrochloride (1:1), (3beta,5alpha,22beta,25S)-
• (1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol;hydrochloride
• Tomatidine Hydrochloride, >85%
• NCGC00095403-01
• HY-N2149A
• SCHEMBL2979618
• UNII-ENY5VJU5UB
• AKOS037514959
• s9430
• SPIROSOLAN-3-OL, HYDROCHLORIDE (1:1), (3.BETA.,5.ALPHA.,22.BETA.,25S)-
• SR-05000002324
• CAS-6192-62-7
• MFCD11521518
• (2aS,4S,5'S,6aS,6bS,8aS,8bR,9S,10S,11aS,12aS,12bR)-5',6a,8a,9-tetramethyloctadecahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-piperidin]-4-ol hydrochloride

• MDL： MFCD11521518
• InChIKey： SXXHVPYRDFJKPG-VXJLCZPPSA-N
• Inchi： 1S/C27H45NO2.ClH/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4;/h16-24,28-29H,5-15H2,1-4H3;1H/t16-,17-,18-,19-,20+,21-,22-,23-,24-,25-,26-,27-;/m0./s1
• SMILES： Cl[H].O1[C@@]2(C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])N2[H])[C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]4([H])C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 451.321707g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 451.321707g/mol
• Monoisotopic Mass: 451.321707g/mol
• Topological Polar Surface Area: 41.5Ų
• Heavy Atom Count: 31
• Complexity: 696
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 0
• Molecular Weight: 452.1

Experimental Properties

• LogP: 6.49760
• PSA: 41.49000
• Melting Point: 290 ºC
• Color/Form: Powder
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives